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Compound of Interest

Compound Name: Cycloheptene

Cat. No.: B7800759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cycloheptene, a vital

reagent and building block in organic synthesis and drug development. Adherence to these

protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Cycloheptene is a colorless, oily liquid.[1][2] It is insoluble in water and less dense than water.

[1][2] Its vapors are heavier than air, which can lead to accumulation in low-lying areas.[1][2]

Property Value Source

Molecular Formula C₇H₁₂ --INVALID-LINK--

Molecular Weight 96.17 g/mol --INVALID-LINK--

Boiling Point 112-115 °C --INVALID-LINK--

Melting Point -56 °C --INVALID-LINK--

Density 0.824 g/mL at 25 °C --INVALID-LINK--

Vapor Density 3.32 (Air = 1) --INVALID-LINK--

Vapor Pressure 19.7 mmHg --INVALID-LINK--
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Hazard Identification and GHS Classification
Cycloheptene is classified as a highly flammable liquid and vapor.[2][3][4] Inhalation of high

concentrations may have a narcotic effect, causing dizziness and suffocation.[1][2] Contact with

the material may irritate or burn the skin and eyes.[2]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Signal Word: Danger

Flammability and Explosive Properties
Cycloheptene is a significant fire hazard due to its low flash point and the fact that its vapors

can form explosive mixtures with air.[1][3] Vapors may travel to a source of ignition and flash

back.[1][3]

Parameter Value Source

Flash Point -6 °C (21.2 °F) - closed cup --INVALID-LINK--

Lower Explosive Limit (LEL) 1.1% (for Cycloheptane) --INVALID-LINK--

Upper Explosive Limit (UEL) 6.7% (for Cycloheptane) --INVALID-LINK--

Note: LEL and UEL values are for the structurally similar compound cycloheptane and should

be considered indicative for cycloheptene.

Toxicological Data
The toxicological properties of cycloheptene have not been fully investigated.[3][4][5]

However, based on available data for similar compounds, it may be harmful if inhaled,

ingested, or absorbed through the skin.[2]
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Route of Exposure Data Classification

Oral LD50 > 2000 mg/kg (ATE) Not classified

Dermal LD50 > 2000 mg/kg (ATE) Not classified

Inhalation LC50 > 20 mg/l (ATE) Not classified

ATE: Acute Toxicity Estimate. Based on available data, the classification criteria are not met.[3]

Reactivity and Incompatible Materials
Cycloheptene is stable under normal conditions.[3] However, it can react vigorously with

strong oxidizing agents.[2][5] It may also react exothermically with reducing agents to release

hydrogen gas and can undergo exothermic addition polymerization in the presence of catalysts

like acids.[2]

Incompatible Materials:

Strong oxidizing agents[2][3][5]

Conditions to Avoid:

Heat, sparks, open flames, and other ignition sources[2][3]

Incompatible materials[5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling cycloheptene to prevent exposure.
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Body Part Protective Equipment Specifications

Eyes/Face Safety goggles

Tightly fitting and conforming

to EN 166 (EU) or NIOSH (US)

standards.[2]

Skin Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended.

Inspect gloves prior to use.[6]

Lab coat/Protective clothing
Fire/flame resistant and

impervious clothing.[2]

Respiratory Respirator

A full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced.[2]

Experimental Protocols: Safe Handling Workflow
The following workflow outlines the essential steps for the safe handling of cycloheptene in a

laboratory setting.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Ensure Proper Ventilation
(Fume Hood)

Gather Necessary PPE

Inspect Equipment for Defects

Don Appropriate PPE

Ground and Bond Equipment
to Prevent Static Discharge

Use Non-Sparking Tools

Handle in a Fume Hood

Keep Away from Ignition Sources

Tightly Close Container

Store in a Cool, Well-Ventilated,
Flammables-Approved Area

Decontaminate Work Area

Dispose of Waste Properly

Remove and Clean/Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of cycloheptene.
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Storage and Disposal
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from heat, sparks, and open flames in a designated flammables area.[3][5]

Ground and bond containers and receiving equipment.[2]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3]

Do not empty into drains.[5]

Empty containers may retain product residue and can be dangerous.[5]

Spill Response Protocol
In the event of a cycloheptene spill, follow the established emergency procedures. The

following decision tree provides a guide for responding to a spill.
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Spill Occurs

Assess Spill Size and Risk

Is the spill large, uncontained,
or are you unsure how to proceed?

Evacuate Immediate Area
Alert Others

Call Emergency Services

Yes

Small, Contained Spill

No

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Control Ignition Sources
(Turn off equipment, no sparks)

Contain the Spill
(Use absorbent dikes)

Absorb the Spill
(Use inert absorbent material like vermiculite or sand)

Collect Residue
(Use non-sparking tools)

Place in a Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area

Dispose of Contaminated Materials
as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: A decision tree for responding to a cycloheptene spill.
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Spill Cleanup Method:

Remove all sources of ignition.[2]

Ensure adequate ventilation.[2]

Use personal protective equipment, including chemical-impermeable gloves.[2]

Contain the spill to prevent further spread.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[2]

Clean the spill area thoroughly.

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical aid immediately.[5]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical aid.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.[5]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Get medical aid immediately.[5]

This technical guide is intended to provide comprehensive safety information for the handling of

cycloheptene. It is not a substitute for a thorough understanding of the material's properties

and the implementation of robust safety protocols within your institution. Always consult the

most recent Safety Data Sheet (SDS) for cycloheptene before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Cycloheptene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800759#safety-and-handling-precautions-for-
cycloheptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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